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Compound of Interest

Compound Name: 1-Bromo-4-methylpentane

Cat. No.: B146037 Get Quote

Abstract: This document provides a comprehensive technical overview of 1-Bromo-4-
methylpentane (CAS 626-88-0), a key alkylating agent in organic synthesis. It details the

compound's physicochemical properties, reactivity profile, and associated hazards. The

reactivity section focuses on its propensity for bimolecular nucleophilic substitution (SN2)

reactions, competition with elimination (E2) pathways, and its utility in forming Grignard

reagents. Detailed experimental protocols for key transformations are provided. Furthermore,

this guide outlines the toxicological profile, GHS hazard classifications, and essential safety

protocols for handling, storage, and emergency response. This whitepaper is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis.

Physicochemical Properties
1-Bromo-4-methylpentane is a colorless liquid utilized as a versatile intermediate in the

synthesis of more complex organic molecules.[1][2] Its fundamental properties are summarized

below.
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Property Value Reference

CAS Number 626-88-0 [3]

Molecular Formula C₆H₁₃Br [2]

Molecular Weight 165.07 g/mol [4]

Boiling Point 146 - 147.5 °C [2][5]

Density 1.134 g/mL at 25 °C [5]

Refractive Index (n20/D) 1.446 [5]

Flash Point 23 - 40.1 °C [2]

Storage Temperature 2-8°C [2]

SMILES String CC(C)CCCBr [6]

InChIKey
XZKFBZOAIGFZSU-

UHFFFAOYSA-N
[6]

Reactivity Profile
The reactivity of 1-Bromo-4-methylpentane is dominated by the polarized carbon-bromine

bond, which renders the primary carbon electrophilic and susceptible to attack by nucleophiles.

[7]

Nucleophilic Substitution Reactions (SN1 vs. SN2)
As a primary alkyl halide, 1-Bromo-4-methylpentane predominantly undergoes bimolecular

nucleophilic substitution (SN2) reactions.[7][8] The SN2 mechanism involves a single,

concerted step where a nucleophile attacks the electrophilic carbon simultaneously as the

bromide leaving group departs.[7] This pathway is favored due to the low steric hindrance

around the primary carbon, which allows for easy access by the nucleophile.[8]

Conversely, the unimolecular (SN1) pathway is highly improbable.[8] SN1 reactions proceed

through a carbocation intermediate, and the primary carbocation that would form from 1-
Bromo-4-methylpentane is highly unstable, making this a disfavored mechanism.[8]
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Figure 1: Generalized SN2 reaction pathway for 1-Bromo-4-methylpentane.

Elimination vs. Substitution Competition (E2 vs. SN2)
When reacting with a chemical species that can act as both a nucleophile and a base (e.g.,

hydroxide), 1-Bromo-4-methylpentane can undergo a competing bimolecular elimination (E2)

reaction to form an alkene. However, for primary, unhindered substrates like 1-Bromo-4-
methylpentane, the SN2 pathway is generally favored, especially with strong, non-bulky

bases/nucleophiles.[9][10] The E2 reaction becomes more significant with the use of strong,

sterically hindered bases. The unimolecular elimination (E1) pathway is unlikely for the same

reason as the SN1 pathway: the instability of the primary carbocation intermediate.[11][12]
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(e.g., KOC(CH₃)₃)
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Figure 2: Competition between SN2 and E2 pathways.

Grignard Reagent Formation
1-Bromo-4-methylpentane readily reacts with magnesium metal in an anhydrous ether

solvent to form the corresponding Grignard reagent, 4-methylpentylmagnesium bromide.[13]

This is a powerful carbon nucleophile used extensively in organic synthesis for forming new

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://byjus.com/ncert-solutions-class-12-chemistry/chapter-10-haloalkanes-and-haloarenes/
https://www.reddit.com/r/HomeworkHelp/comments/1a3kft/highschool_chemistry_reaction_between/
https://www.khanacademy.org/science/organic-chemistry/substitution-elimination-reactions/elimination-reactions-tutorial/v/e1-reactions
https://chemicalnote.com/elimination-reaction-e1-and-e2-reaction-examples-mechanism-orientation-and-reactivity/
https://www.benchchem.com/product/b146037?utm_src=pdf-body-img
https://www.benchchem.com/product/b146037?utm_src=pdf-body
https://www.benchchem.com/pdf/The_Formation_of_4_Methylpentylmagnesium_Bromide_A_Mechanistic_and_Practical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


carbon-carbon bonds.[14][15] The mechanism is believed to occur on the surface of the

magnesium metal via a single-electron transfer (SET) process.[13]

Mechanism on Magnesium Surface

1-Bromo-4-methylpentane (R-Br)

Single-Electron
Transfer (SET)

Magnesium Metal (Mg⁰)

Radical Anion
[R-Br]•⁻ Dissociation Alkyl Radical (R•)

+ Bromide Anion (Br⁻) Surface Recombination Grignard Reagent
(R-Mg-Br)

Click to download full resolution via product page

Figure 3: Single-electron transfer (SET) mechanism for Grignard reagent formation.

Experimental Protocols
Protocol for SN2 Reaction with Sodium Iodide
(Finkelstein Reaction)
This protocol is a qualitative experiment to observe the SN2 reactivity of 1-Bromo-4-
methylpentane. The reaction's progress is indicated by the formation of a sodium bromide

precipitate, which is insoluble in the acetone solvent.[7][16]

Materials:

1-Bromo-4-methylpentane

15% Sodium Iodide (NaI) in acetone solution

Test tubes
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Pipettes

Water bath (50°C)

Procedure:

Add 1 mL of the 15% NaI in acetone solution to a clean, dry test tube.

Add 5 drops of 1-Bromo-4-methylpentane to the test tube.

Mix the contents vigorously.[16]

Observe for the formation of a white precipitate (NaBr). The reaction is relatively fast for a

primary bromide.

If no reaction is observed within 3-5 minutes at room temperature, gently warm the test tube

in a 50°C water bath to facilitate the reaction.[16]

Protocol for Grignard Reagent Formation
This protocol describes the synthesis of 4-methylpentylmagnesium bromide. All glassware must

be rigorously dried, and anhydrous solvents must be used, as Grignard reagents react readily

with water.[14][17]

Materials:

1-Bromo-4-methylpentane

Magnesium turnings

Anhydrous diethyl ether (or THF)

A small crystal of iodine (as an initiator)

Three-neck round-bottom flask equipped with a reflux condenser, dropping funnel, and

nitrogen inlet

Procedure:
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Assemble the dry glassware. Flame-dry all parts under a stream of dry nitrogen and allow to

cool.

Place magnesium turnings in the flask.

Add a small crystal of iodine. The purple color should fade as the iodine reacts with the

magnesium surface, indicating activation.[14]

Add a small portion of anhydrous diethyl ether to cover the magnesium.

Dissolve 1-Bromo-4-methylpentane in anhydrous diethyl ether in the dropping funnel.

Add a small amount of the 1-Bromo-4-methylpentane solution to the magnesium. The

reaction is initiated when the solution becomes cloudy and begins to gently reflux.[18]

Once the reaction has started, add the remaining 1-Bromo-4-methylpentane solution

dropwise at a rate that maintains a steady reflux.

After the addition is complete, continue to reflux the mixture for an additional 30 minutes to

ensure all the magnesium has reacted.[18]

Cool the solution to room temperature. The resulting gray-to-brown solution is the Grignard

reagent, ready for subsequent reactions.

Hazard Analysis and Safety Precautions
Toxicological Profile
The toxicological properties of 1-Bromo-4-methylpentane have not been thoroughly

investigated.[19][20] However, available data indicates several potential health effects:

Ingestion: Harmful if swallowed.[4][20]

Eye Contact: Causes serious eye irritation.[4][20]

Inhalation/Skin Contact: May be harmful if inhaled or absorbed through the skin.[20] It may

cause irritation to the skin, mucous membranes, and upper respiratory tract.[19][20]
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GHS Hazard Classification
The compound is classified under the Globally Harmonized System (GHS) with the following

hazards.[4]

Classification Code Phrase

Flammable Liquids H226 Flammable liquid and vapor

Acute Toxicity, Oral H302 Harmful if swallowed

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Signal Word: Warning[4]

Precautionary Statements (Selected):[4][20]

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Handling, Storage, and Disposal
A strict safety protocol is mandatory when working with 1-Bromo-4-methylpentane.
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Laboratory Safety Workflow

1. Assess Hazards
(Flammable, Irritant, Toxic)

2. Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

3. Handle in Chemical Fume Hood
(Ensure proper ventilation)

4. Store Properly
(Cool, dry, ventilated area

Away from ignition sources)

5. Segregate Waste
(Non-recyclable halogenated waste)

6. Dispose via Licensed Contractor

7. Decontaminate Work Area & PPE

Click to download full resolution via product page

Figure 4: Recommended safety workflow for handling 1-Bromo-4-methylpentane.

Handling: Always work in a well-ventilated area, preferably a chemical fume hood, to avoid

breathing vapors.[19] Keep the compound away from sources of ignition.[19]

Personal Protective Equipment (PPE): Wear impervious gloves, safety goggles or a face

shield, and a lab coat.[19] For significant exposures, a respirator with an appropriate filter

(e.g., type ABEK) should be used.

Storage: Store in a cool, dry, and well-ventilated place.[19] Keep the container tightly closed

and upright to prevent leakage.[19] It is classified as a Storage Class 3 Flammable Liquid.

Disposal: Dispose of unused product and contaminated materials through a licensed

disposal company.[19] Do not allow the product to enter drains.[19]
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First Aid Measures
The following table summarizes the recommended first aid procedures in case of exposure.[19]

[20]

Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration.

Skin Contact
Immediately wash off with soap and plenty of

water. Remove contaminated clothing.

Eye Contact
Flush eyes with plenty of water for at least 15

minutes as a precaution.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Conclusion
1-Bromo-4-methylpentane is a valuable primary alkyl halide whose synthetic utility is primarily

derived from its participation in SN2 and Grignard reactions. Its classification as a flammable,

irritant, and orally toxic substance necessitates strict adherence to safety protocols. A thorough

understanding of its reactivity and hazards is crucial for its safe and effective use in research

and development environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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